Cas no 263339-26-0 (Benzenamine,4-(1-azetidinylmethyl)-)
Benzenamine,4-(1-azetidinylmethyl)- is a specialized aromatic amine derivative featuring an azetidine substituent. This compound is of interest in synthetic organic chemistry due to its structural versatility, serving as a key intermediate in the development of pharmacologically active molecules. The presence of the azetidinylmethyl group enhances its reactivity, enabling selective functionalization for applications in medicinal chemistry and material science. Its rigid yet compact azetidine ring contributes to improved binding affinity in drug design, while the aromatic amine moiety allows for further derivatization. The compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for research-scale applications, it offers a balance of stability and reactivity for advanced synthetic workflows.
263339-26-0 structure
Product Name:Benzenamine,4-(1-azetidinylmethyl)-
CAS No:263339-26-0
MF:C10H14N2
MW:162.231562137604
CID:247575
PubChem ID:22569440
Update Time:2025-10-16
Benzenamine,4-(1-azetidinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(1-azetidinylmethyl)-
- Benzenamine, 4-(1-azetidinylmethyl)- (9CI)
- 4-(azetidin-1-ylmethyl)aniline
- starbld0018453
- SCHEMBL3153045
- CS-0056886
- 263339-26-0
- 4-(azetidin-1-yl-methyl)-aniline
- AKOS006329565
- SB52152
- DTXSID50626577
- Benzenamine,4-(1-azetidinylmethyl)-(9CI)
- MQWIENFKSMUTOO-UHFFFAOYSA-N
- 4-[(Azetidin-1-yl)methyl]aniline
-
- Inchi: 1S/C10H14N2/c11-10-4-2-9(3-5-10)8-12-6-1-7-12/h2-5H,1,6-8,11H2
- InChI Key: MQWIENFKSMUTOO-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC(=CC=2)N)CCC1
Computed Properties
- Exact Mass: 162.115698455g/mol
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.3Ų
Benzenamine,4-(1-azetidinylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM290758-1g |
4-(Azetidin-1-ylmethyl)aniline |
263339-26-0 | 95%+ | 1g |
$1135 | 2024-07-28 |
Benzenamine,4-(1-azetidinylmethyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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